Cas no 1219802-81-9 (Benzyl-2,3,4,5,6-d5-amine)

• Product Name: Benzyl-2,3,4,5,6-d5-amine
• CAS No: 1219802-81-9
• MF: C₇H₉N
• MW: 112.183870077133
• MDL: MFCD06658666
• CID: 1066226
• Update Time: 2025-08-03

Benzyl-2,3,4,5,6-d5-amine Chemical and Physical Properties

Names and Identifiers

• Benzyl-2,3,4,5,6-d5-amine
• D98422

• MDL： MFCD06658666
• Inchi： 1S/C7H9N/c8-6-7-4-2-1-3-5-7/h1-5H,6,8H2/i1D,2D,3D,4D,5D
• InChI Key： WGQKYBSKWIADBV-RALIUCGRSA-N
• SMILES： NCC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 112.104883021 g/mol
• Monoisotopic Mass: 112.104883021 g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 55.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26
• Molecular Weight: 112.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines